1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 3-phenoxypropanoate

• IUPAC Name: [1-(1,3-benzothiazol-2-yl)azetidin-3-yl] 3-phenoxypropanoate
• InChI: InChI=1S/C19H18N2O3S/c22-18(10-11-23-14-6-2-1-3-7-14)24-15-12-21(13-15)19-20-16-8-4-5-9-17(16)25-19/h1-9,15H,10-13H2
• InChI Key: IHJXJUBDYDPPMC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3S2)OC(=O)CCOC4=CC=CC=C4
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 3-phenoxypropanoate, also known as BTA-EG6, is a chemical compound that has gained significant interest in scientific research in recent years. It is a member of the azetidine family of compounds and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole and its derivatives are pivotal in medicinal chemistry due to their wide-ranging biological activities. These compounds exhibit promising antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. Their effects on biological systems arise from interactions with pharmacophoric substituents, multicyclic ring systems, and their lipophilic characteristics, which facilitate penetration through biological membranes (Pluta, Morak-Młodawska, & Jeleń, 2011).

Structural Diversity and Pharmacological Activities

The benzothiazole scaffold is recognized for its structural diversity, contributing to its utility in discovering new therapeutic agents. These derivatives have shown a variety of pharmacological activities, such as antiviral, antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer effects, underscoring the importance of benzothiazole as a rapidly developing compound in medicinal chemistry (Bhat & Belagali, 2020).

Antimicrobial and Antiviral Applications

Benzothiazole derivatives have been explored for their antimicrobial and antiviral capabilities, showing efficacy against a range of microorganisms and viruses. This research is particularly relevant given the increasing prevalence of multi-drug resistant pathogens and emerging diseases, such as COVID-19, highlighting the potential of benzothiazole derivatives in addressing global health challenges (Elamin, Abd Elaziz, & Abdallah, 2020).

Therapeutic Potentials and Clinical Applications

The therapeutic potentials of benzothiazoles are underlined by their incorporation in various clinical drugs used to treat different diseases. These compounds' ability to serve as ligands for biomolecules has spurred interest in developing therapies for ailments, particularly cancer, where 2-arylbenzothiazole derivatives are being studied for their antitumor properties. This ongoing research signifies the crucial role of the benzothiazole nucleus in drug discovery (Kamal, Hussaini, & Mohammed, 2015).